Cas no 2229442-83-3 (1-4-(diethylamino)-2-methoxyphenylpropan-2-ol)

1-4-(Diethylamino)-2-methoxyphenylpropan-2-ol is a specialized organic compound featuring a propan-2-ol backbone substituted with a diethylamino and methoxy group on the phenyl ring. This structure imparts unique physicochemical properties, making it valuable in synthetic chemistry and pharmaceutical applications. The diethylamino group enhances solubility in organic solvents, while the methoxy substituent contributes to electronic modulation, potentially influencing reactivity in coupling or substitution reactions. Its well-defined molecular architecture allows for precise functionalization, making it a versatile intermediate in the synthesis of complex molecules. The compound’s stability under standard conditions further supports its utility in research and industrial processes requiring controlled reactivity.
1-4-(diethylamino)-2-methoxyphenylpropan-2-ol structure
2229442-83-3 structure
Product Name:1-4-(diethylamino)-2-methoxyphenylpropan-2-ol
CAS No:2229442-83-3
MF:C14H23NO2
MW:237.33792424202
CID:6351618
PubChem ID:165721614
Update Time:2025-05-24

1-4-(diethylamino)-2-methoxyphenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-4-(diethylamino)-2-methoxyphenylpropan-2-ol
    • 2229442-83-3
    • 1-[4-(diethylamino)-2-methoxyphenyl]propan-2-ol
    • EN300-1812568
    • Inchi: 1S/C14H23NO2/c1-5-15(6-2)13-8-7-12(9-11(3)16)14(10-13)17-4/h7-8,10-11,16H,5-6,9H2,1-4H3
    • InChI Key: RCACAHUFKDXERN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1CC(C)O)N(CC)CC

Computed Properties

  • Exact Mass: 237.172878976g/mol
  • Monoisotopic Mass: 237.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 32.7Ų

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Additional information on 1-4-(diethylamino)-2-methoxyphenylpropan-2-ol

Research Brief on 1-4-(diethylamino)-2-methoxyphenylpropan-2-ol (CAS: 2229442-83-3): Recent Advances and Applications

The compound 1-4-(diethylamino)-2-methoxyphenylpropan-2-ol (CAS: 2229442-83-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1-4-(diethylamino)-2-methoxyphenylpropan-2-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving catalytic hydrogenation and selective methylation, achieving a final product with over 98% purity. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 1-4-(diethylamino)-2-methoxyphenylpropan-2-ol have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for adrenergic and serotonin receptors, suggesting possible applications in neurological and psychiatric disorders. For instance, a recent preclinical trial highlighted its efficacy in reducing anxiety-like behaviors in rodent models, with minimal side effects compared to existing anxiolytics.

Another promising avenue of research involves the compound's role in cancer therapy. Preliminary findings indicate that 1-4-(diethylamino)-2-methoxyphenylpropan-2-ol may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. A 2024 study in Molecular Cancer Therapeutics reported that the compound induced apoptosis in breast cancer cells through the downregulation of PI3K/AKT/mTOR pathway components. These results underscore its potential as a lead compound for developing novel anticancer agents.

Despite these advancements, challenges remain in the development of 1-4-(diethylamino)-2-methoxyphenylpropan-2-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles and accelerate the transition from bench to bedside.

In conclusion, 1-4-(diethylamino)-2-methoxyphenylpropan-2-ol (CAS: 2229442-83-3) represents a compelling case study in modern drug discovery. Its diverse pharmacological profile and therapeutic potential make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments in neurology, oncology, and beyond, highlighting the importance of continued investment in chemical biology and pharmaceutical sciences.

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